N-(2-ethoxyphenyl)-2-(5-hydroxy-6-methyl(1,2,4-triazin-3-ylthio))acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H16N4O3S/c1-3-21-11-7-5-4-6-10(11)15-12(19)8-22-14-16-13(20)9(2)17-18-14/h4-7H,3,8H2,1-2H3,(H,15,19)(H,16,18,20)
• InChI Key: WIZXMHPGFWSPSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(C(=O)N2)C
• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol

Description

N-(2-ethoxyphenyl)-2-(5-hydroxy-6-methyl(1,2,4-triazin-3-ylthio))acetamide is a chemical compound with potential biological activity. It is a derivative of the triazine family of compounds, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study on the synthesis of new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines via Suzuki coupling explored their anticancer and antimicrobial activity. This research provides insights into the chemical synthesis routes that could potentially apply to compounds like N-(2-ethoxyphenyl)-2-(5-hydroxy-6-methyl(1,2,4-triazin-3-ylthio))acetamide, highlighting the relevance of such compounds in developing new antimicrobial agents (Kumar et al., 2019).

Herbicide Research

Research into chloroacetamide herbicides and their metabolites in human and rat liver microsomes indicates the extensive application of similar compounds in agricultural practices. These studies shed light on the metabolic pathways and environmental impact of such herbicides, which is essential for understanding the ecological footprint of chemical compounds used in agriculture (Coleman et al., 2000).

Environmental Monitoring

Investigations into the occurrence and transport of acetochlor, a chloroacetanilide herbicide, in streams of the Mississippi River Basin, provide critical data on the environmental persistence and distribution of chemically related compounds. These studies inform on the risks and management strategies necessary to mitigate the impact of such chemicals on aquatic ecosystems (Clark & Goolsby, 1999).

Synthesis and Antimicrobial Evaluation

The synthesis of fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines from aryl-amination of specific acetamides and their evaluation as antibacterial agents against various bacterial strains demonstrate the pharmaceutical research applications of compounds with similar structural features. This highlights the ongoing efforts to develop new antimicrobial drugs to combat resistant bacterial infections (Alharbi & Alshammari, 2019).

Pesticide Impact on Environment

Studies on herbicide and nitrate distribution in central Iowa rainfall assess the environmental impact of widespread agricultural chemical use, including compounds related to N-(2-ethoxyphenyl)-2-(5-hydroxy-6-methyl(1,2,4-triazin-3-ylthio))acetamide. These research efforts are crucial for understanding how agricultural practices influence water quality and ecosystem health (Hatfield et al., 1996).